Cas no 1977540-13-8 (ONC213)

ONC213 structure
ONC213 structure
Product Name:ONC213
CAS No:1977540-13-8
MF:C23H22F2N4O
MW:408.44
CID:6962136
PubChem ID:135297778
Update Time:2025-06-12

ONC213 Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL20464680
    • 1977540-13-8
    • EX-A10038
    • H43066
    • HY-164515
    • 7-Benzyl-4-(3,4-difluorobenzyl)-1,2,6,7,8,9-hexahydroimidazo[1,2-a]pyrido[3,4-e]pyrimidin-5(4H)-one
    • ONC213
    • Inchi: 1S/C23H22F2N4O/c24-19-7-6-17(12-20(19)25)14-29-22(30)18-15-27(13-16-4-2-1-3-5-16)10-8-21(18)28-11-9-26-23(28)29/h1-7,12H,8-11,13-15H2
    • InChI Key: JSJNWKZRWWDYBB-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(=C1)CN1C(C2CN(CC3C=CC=CC=3)CCC=2N2CCN=C21)=O)F

Computed Properties

  • Exact Mass: 408.17616766Da
  • Monoisotopic Mass: 408.17616766Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 733
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 39.2Ų
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